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Compound of Interest

Compound Name: D-[2-13C]gulose

Cat. No.: B1161218

Get Quote

Executive Summary & Scientific Rationale
D-Gulose is a rare aldohexose, acting as a C-3 epimer of D-galactose. Unlike D-glucose, which

predominantly exists in the pyranose form (>99%), D-gulose exhibits a complex mutarotation

equilibrium in aqueous solution, containing significant fractions of

- and

-furanose forms alongside the pyranose anomers.[1] This structural plasticity presents a unique
challenge for metabolic flux analysis (MFA).

The utilization of D-[2-13C]gulose as a tracer offers a distinct advantage: the C2 position

provides a high-fidelity spectral handle. In Nuclear Magnetic Resonance (NMR) spectroscopy,

the large one-bond coupling constant (

) between the labeled

and the attached proton allows for the rigorous filtration of background signals, enabling
precise quantification of gulose uptake and its downstream metabolic fate.
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This guide details the end-to-end workflow for tracing this isotopomer, from sample preparation

to HSQC-based quantification.

Theoretical Framework: The D-Gulose Spin
System[2]
To interpret the NMR data correctly, one must understand the topology of the D-gulose spin

system.

Mutarotation and Chemical Shift Topology
Upon dissolution in

, D-[2-13C]gulose equilibrates into four distinct cyclic forms. The chemical shift of the labeled
C2 carbon will differ slightly for each anomer, creating a "fingerprint" of four doublet signals in
the

dimension (or HSQC plane).

Anomer Form
Approx.
Abundance (Eq)

Structural Feature NMR Consequence

-D-Gulopyranose ~15-20% Chair (favored) Distinct C2/H2 shift

-D-Gulopyranose ~60-65% Chair
Major signal; H2 often

overlaps

-D-Gulofuranose ~5-10% 5-membered ring Downfield C2 shift

-D-Gulofuranose ~10-15% 5-membered ring
Distinct J-coupling

pattern

Note: Abundances are approximate and temperature-dependent.

The -Label Advantage
In a non-labeled sample, the H2 proton appears as a complex multiplet due to

couplings. In D-[2-13C]gulose:
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The H2 Signal: Splits into a large doublet (

) centered at the chemical shift.

The C2 Signal: Appears as a massive singlet in decoupled

spectra, 100x more intense than natural abundance carbons.

Experimental Protocol: Sample Preparation
Objective: Extract metabolites while preserving the mutarotation equilibrium and preventing

chemical shift drift caused by pH variations.

Reagents Required[3]
Methanol (HPLC Grade, pre-cooled to -20°C)

Chloroform (HPLC Grade)

Milli-Q Water

Lyophilizer

NMR Buffer: 100 mM Sodium Phosphate buffer (pH 7.4) in

containing 0.5 mM DSS (4,4-dimethyl-4-silapentane-1-sulfonic acid) as an internal standard
and 1 mM EDTA (to chelate paramagnetic ions).

Step-by-Step Extraction Workflow
Quenching: Rapidly quench cell culture/tissue metabolism by adding 800 µL of cold

Methanol (-20°C). Vortex vigorously for 30s.

Lysis: Perform freeze-thaw cycles (liquid

/

bath) x3 to ensure complete cell rupture.

Phase Separation: Add 400 µL cold Chloroform and 400 µL cold Milli-Q water. Vortex 1 min.
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Centrifugation: Spin at 10,000 x g for 10 min at 4°C.

Collection: Carefully remove the upper aqueous phase (methanol/water) containing the polar

metabolites (including gulose) into a fresh tube.

Drying: Evaporate solvent using a SpeedVac or lyophilizer. Do not use heat.

Reconstitution: Dissolve the dried pellet in 600 µL of the NMR Buffer.

Clarification: Centrifuge at 12,000 x g for 5 min to remove any suspended particulates before

transferring to a 5mm NMR tube.

NMR Acquisition Protocols
Instrument: 600 MHz (or higher) spectrometer equipped with a CryoProbe (highly

recommended for sensitivity). Temperature: 298 K (Strictly controlled to maintain chemical shift

consistency).

Experiment A: 1D with Decoupling (Quantitative)
Purpose: To quantify the total pool of H2 protons attached to

.

Pulse Sequence:zg or noesypr1d (with water presaturation).

Modification: Enable GARP or WALTZ-16

decoupling during acquisition.

Parameters:

Spectral Width: 12 ppm

Relaxation Delay (d1): 5.0 s (Ensure

)

Scans (ns): 64 - 128
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Analysis: The H2 protons of [2-13C]gulose will collapse from a wide doublet (in coupled

spectra) to a central singlet (in decoupled spectra), distinguishing them from non-labeled

background.

Experiment B: 2D HSQC (The "Gold Standard")
Purpose: To resolve the specific anomers of gulose and downstream metabolites.

Pulse Sequence:hsqcetgpsisp2 (Sensitivity-enhanced HSQC with adiabatic pulses).

Parameters:

F2 (

): 2048 points, 10-12 ppm width.

F1 (

): 256-512 increments. Crucial: Set spectral width to 60-110 ppm (carbohydrate region) to
maximize resolution, or 0-160 ppm if tracking downstream metabolism (e.g.,
pyruvate/lactate).

Coupling Constant (

): Set to 145 Hz (average for sugar ring CH).

Recycle Delay: 1.5 - 2.0 s.

Why this works: Only protons directly attached to

will be visible. Natural abundance background (1.1%) will be negligible compared to the
tracer (99% enrichment).

Data Analysis & Flux Logic
Visualization of the Pathway Logic
The following diagram illustrates the logic flow from the tracer to detection.
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Intracellular Metabolism
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Caption: Logic flow for tracing D-[2-13C]gulose. The tracer equilibrates into a pool of anomers

before entering metabolic pathways (isomerization/catabolism). NMR detects both the direct

pool and downstream products.

Calculating Fractional Enrichment (FE)
To determine how much of the intracellular gulose is derived from the tracer versus

endogenous synthesis (if any):

Operational Protocol:

Integrate the H2 satellite peaks (the doublet arising from

) in a non-decoupled 1D

spectrum. Let this area be

.

Integrate the central peak (arising from

-attached protons). Let this area be

.[2][3][4]

Calculate Enrichment:

Note: In 99% enriched media,

should be near zero unless there is significant dilution from endogenous sources.
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Chemical Shift Reference Table (Simulated)
Exact values depend on pH/Temp. Always run a standard.

Metabolite Position Shift (ppm) Shift (ppm) Topology

-D-Gulose C2-H2 ~74.5 ~3.60
Doublet

(J~145Hz)

-D-Gulose C2-H2 ~72.1 ~3.85
Doublet

(J~145Hz)

Pyruvate C2 (Carbonyl) ~206.0 -
Singlet (No H

attached)

Lactate C2-H2 ~69.3 ~4.11
Doublet

(J~145Hz)

Troubleshooting & Quality Control
Issue Probable Cause Corrective Action

Broad Lines Paramagnetic ions or pH drift
Add 1mM EDTA; Check pH is

exactly 7.4.

Missing Furanose Signals Low sensitivity or T2 relaxation
Increase number of scans;

Ensure delay (d1) is sufficient.

Phase Errors in HSQC Incorrect J-coupling setting

Verify J is set to 145 Hz.

Furanose J-values can differ

slightly.

Water Signal Interference Poor presaturation

Optimize o1 (offset) on the

water resonance. Use

excitation sculpting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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